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Compound of Interest

Compound Name: 2,3-Dioxopropanoic acid

Cat. No.: B14150414

Essential Safety and Handling Guide for 2,3-
Dioxopropanoic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-Dioxopropanoic acid was not located.
The following guidance is based on the safety protocols for chemically similar substances,
including 2-oxopropanoic acid, 2,3-dibromopropionic acid, and other propanoic acid
derivatives. It is imperative to handle this chemical with extreme caution and to consult with a
qualified safety professional before commencing any work.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2,3-Dioxopropanoic acid. Adherence to these
procedures is vital for ensuring laboratory safety and minimizing potential risks.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data from related compounds, 2,3-Dioxopropanoic acid is anticipated to be a
corrosive solid that may cause severe skin burns, serious eye damage, and respiratory
irritation.[1][2][3][4] The following personal protective equipment is mandatory to mitigate these
risks.
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Equipment

Specifications

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, tested to
EN 374).

To prevent skin contact and

potential burns.[5][6]

Eye and Face Protection

Safety goggles with side-
shields or a full-face shield
(meeting OSHA 29 CFR
1910.133 or European
Standard EN166).[1][6]

To protect against splashes

and eye damage.[2]

Skin and Body Protection

Laboratory coat and
appropriate protective clothing

to prevent skin exposure.[5][6]

To prevent skin contact and
contamination of personal

clothing.

Respiratory Protection

NIOSH or European Standard
EN 149 approved respirator.

Required when engineering
controls are insufficient, or
when handling the substance
as a powder to avoid

respiratory tract irritation.[5][6]

Operational and Disposal Plans

Strict adherence to the following operational and disposal protocols is essential for the safe

management of 2,3-Dioxopropanoic acid in a laboratory setting.

Handling and Storage:

o Ventilation: Always handle 2,3-Dioxopropanoic acid in a well-ventilated area, preferably

within a chemical fume hood.[1]

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong bases and oxidizing agents.[1] Keep the container tightly closed.

Experimental Workflow:
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Experimental Workflow for Handling 2,3-Dioxopropanoic Acid

Preparation

Review SDS of 2,3-Dioxopropanoic Acid
(or related compounds)
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'
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Cleanup & Disposal

Decontaminate Work Surfaces

i

Dispose of Chemical Waste and
Contaminated PPE Properly

,

Doff PPE

i

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2,3-Dioxopropanoic acid.
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Spill and Emergency Procedures:

o Spills: In case of a spill, evacuate the area. For small spills, absorb with an inert material
(e.g., sand, vermiculite) and place in a suitable container for disposal.[1] Avoid generating
dust.

 First Aid - Skin Contact: Immediately remove all contaminated clothing.[1] Rinse skin with
plenty of water for at least 15 minutes.[6] Seek immediate medical attention.[1]

o First Aid - Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1]
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1]
[6] Seek immediate medical attention.[1]

o First Aid - Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[6]

e First Aid - Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Seek immediate
medical attention.[1]

Disposal Plan: Dispose of 2,3-Dioxopropanoic acid and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations.[1] Do not
allow the chemical to enter drains or waterways.
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Caption: A logical flow for the proper disposal of 2,3-Dioxopropanoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dioxopropanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14150414#personal-protective-equipment-for-
handling-2-3-dioxopropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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